Cas no 112649-48-6 (10H-Dipyrano[3,2-a:2',3'-i]xanthen-14(1H)-one,2,3,11,12-tetrahydro-5,13-dihydroxy-3,3,10,10-tetramethyl-)

• Product Name: 10H-Dipyrano[3,2-a:2',3'-i]xanthen-14(1H)-one,2,3,11,12-tetrahydro-5,13-dihydroxy-3,3,10,10-tetramethyl-
• CAS No: 112649-48-6
• MF: C₂₃H₂₄O₆
• MW: 396.433067321777
• CID: 213370
• PubChem ID: 13964005
• Update Time: 2025-04-19

10H-Dipyrano[3,2-a:2',3'-i]xanthen-14(1H)-one,2,3,11,12-tetrahydro-5,13-dihydroxy-3,3,10,10-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 10H-Dipyrano[3,2-a:2',3'-i]xanthen-14(1H)-one,2,3,11,12-tetrahydro-5,13-dihydroxy-3,3,10,10-tetramethyl-
• BR-Xanthone A
• 10H-Dipyrano[3,2-a:2',3'-i]xanthen-14(1H)-one,2,3,11,12-tetrahydro-5,13-dihydroxy-3,3,10,10-te...
• 5,13-Dihydroxy-3,3,10,10-tetramethyl-2,3,11,12-tetrahydro-10H-dip yrano[3,2-a:2',3'-i]xanthen-14(1H)-one
• 1-methyl-3-cyclohexyl-6-dimethylamino-1,3,5-triazin-2,4-dione
• Brush Killer
• BR-xanthone H
• Caswell No. 271AA
• Gridball
• HEXAZINONE
• Velpar
• Velpar L
• Velpar weed killer
• [ "" ]
• CHEMBL517938
• 10,22-dihydroxy-7,7,18,18-tetramethyl-8,13,17-trioxapentacyclo[12.8.0.0^{3,12}.0^{4,9}.0^{16,21}]docosa-1(22),3,9,11,14,16(21)-hexaen-2-one
• SCHEMBL15006535
• FS-10152
• F92855
• AKOS032961757
• BR-xanthoneA
• 10,22-dihydroxy-7,7,18,18-tetramethyl-8,13,17-trioxapentacyclo[12.8.0.0^{3,12.0^{4,9.0^{16,21]docosa-1(22),3(12),4(9),10,14,16(21)-hexaen-2-one
• 10,22-dihydroxy-7,7,18,18-tetramethyl-8,13,17-trioxapentacyclo[12.8.0.03,12.04,9.016,21]docosa-1(22),3(12),4(9),10,14,16(21)-hexaen-2-one
• 2,3,11,12-Tetrahydro-5,13-dihydroxy-3,3,10,10-tetramethyl-10H-dipyrano[3,2-a:2',3'-i]xanthen-14(1H)-one
• DTXSID001317575
• 112649-48-6
• 10,22-dihydroxy-7,7,18,18-tetramethyl-8,13,17-trioxapentacyclo(12.8.0.03,12.04,9.016,21)docosa-1(22),3(12),4(9),10,14,16(21)-hexaen-2-one
• 10,22-dihydroxy-7,7,18,18-tetramethyl-8,13,17-trioxapentacyclo(12.8.0.0^(3,12).0^(4,9).0^(16,21))docosa-1(22),3,9,11,14,16(21)-hexaen-2-one
• 10,22-DIHYDROXY-7,7,18,18-TETRAMETHYL-8,13,17-TRIOXAPENTACYCLO[12.8.0.0(3),(1)(2).0?,?.0(1)?,(2)(1)]DOCOSA-1(22),3,9,11,14,16(21)-HEXAEN-2-ONE

• Inchi： 1S/C23H24O6/c1-22(2)7-5-11-14(28-22)10-16-18(19(11)25)20(26)17-12-6-8-23(3,4)29-21(12)13(24)9-15(17)27-16/h9-10,24-25H,5-8H2,1-4H3
• InChI Key： QFURCBFEIGTKCW-UHFFFAOYSA-N
• SMILES： O1C2C(=CC3=C(C(C4C(=CC5=C(C=4O)CCC(C)(C)O5)O3)=O)C=2CCC1(C)C)O

Computed Properties

• Exact Mass: 396.15700
• Monoisotopic Mass: 396.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 181-182°C
• Boiling Point: 609.7±55.0 °C at 760 mmHg
• Flash Point: 214.3±25.0 °C
• PSA: 89.13000
• LogP: 4.56460
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

10H-Dipyrano[3,2-a:2',3'-i]xanthen-14(1H)-one,2,3,11,12-tetrahydro-5,13-dihydroxy-3,3,10,10-tetramethyl- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranoxanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone